2-ethoxy-N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)acetamide
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Description
2-ethoxy-N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)acetamide is a chemical compound that belongs to the class of pyrazol-based ligands. It has been widely used in scientific research as a potential drug candidate due to its unique chemical structure and pharmacological properties.
Scientific Research Applications
Polyazanaphthalenes Synthesis : This compound is related to the synthesis of polyazanaphthalenes. Ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates can be converted into a range of derivatives, including 1,6-diazanaphthalene, which may be relevant in the context of your query (Harb et al., 1989).
Coordination Complexes and Antioxidant Activity : Pyrazole-acetamide derivatives, closely related to your compound, have been used to synthesize Co(II) and Cu(II) coordination complexes. These complexes exhibit significant antioxidant activity (Chkirate et al., 2019).
Antiproliferative Activity in Cancer Research : Similar pyridine linked thiazole hybrids have shown promising anticancer activity, particularly against breast cancer (MCF-7) and liver carcinoma (HepG2) cell lines (Alqahtani & Bayazeed, 2020).
Synthesis of Various Heterocycles : Ethyl 2-arylhydrazono-3-butyrates reacted with compounds similar to 2-ethoxy-N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)acetamide, leading to the formation of various heterocycles, which are crucial in medicinal chemistry and material science (Rady & Barsy, 2006).
Insecticidal Properties : New heterocycles incorporating a thiadiazole moiety, synthesized from compounds akin to your query, have been evaluated as insecticidal agents against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).
Learning and Memory Facilitation Studies : Ethyl 2-[1-(pyridin-2-yl)ethoxy]acetamides, structurally related to your compound, have been investigated for their effects on learning and memory facilitation in mice (Ming-zhu, 2012).
Anticancer Agents : Certain 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, which are structurally related to your compound, have been synthesized and tested for their anticancer activity. Some of these compounds showed notable cancer cell growth inhibition (Al-Sanea et al., 2020).
properties
IUPAC Name |
2-ethoxy-N-[2-(5-methyl-3-pyridin-3-ylpyrazol-1-yl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N4O2/c1-3-21-11-15(20)17-7-8-19-12(2)9-14(18-19)13-5-4-6-16-10-13/h4-6,9-10H,3,7-8,11H2,1-2H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USFGBKIRVBQBKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC(=O)NCCN1C(=CC(=N1)C2=CN=CC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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